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Compound of Interest

Compound Name: 1-Deoxy-1-nitro-L-mannitol

CAS No.: 6027-42-5

Cat. No.: B1593736

Get Quote

Executive Safety Assessment
1-Deoxy-1-nitro-L-mannitol (and its enantiomer, 1-Deoxy-1-nitro-D-mannitol) presents a

specific chemical handling challenge that is often overlooked in standard safety data sheets

(SDS). While generally classified as a Combustible Solid (Storage Class 11), the presence of

the aliphatic nitro group (

) on a polyol backbone introduces latent reactivity risks that dictate strict disposal segregation.

Immediate Action Directive:

Primary Hazard: Formation of shock-sensitive nitronate salts upon contact with strong bases.

Disposal Method: High-temperature incineration with afterburner (NOx scrubbing).

Strict Prohibition: NEVER dispose of this compound in "General Organic Waste" containers

that may contain alkaline substances (bases, amines).
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Chemical Property Data Point Operational Implication

Physical State Off-white crystalline powder
Dust explosion hazard if

aerosolized.

Melting Point ~133–134°C
Thermally stable under

ambient conditions.

Solubility Soluble in water, Ethanol

Compatible with aqueous

waste streams only if

neutral/acidic.

Reactivity
Acidic

-proton

CRITICAL: Reacts with bases

to form explosive aci-nitro

salts.

The "Nitronate Trap": Mechanistic Hazard Analysis
To ensure safety, you must understand the causality of the hazard. Unlike simple sugar

alcohols (e.g., Mannitol), 1-Deoxy-1-nitro-L-mannitol possesses an acidic proton at the C-1

position (alpha to the nitro group).

If this compound enters a waste stream containing bases (NaOH, KOH, organic amines), it

undergoes the Nef Reaction pathway or forms Nitronate Salts. These salts are often:

Highly unstable.

Shock-sensitive when dry.

Capable of violent decomposition.

Hazard Visualization: The Segregation Logic
The following diagram illustrates the chemical decision tree that necessitates specific waste

segregation.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1593736/docs?utm_src=pdf-body#technical-guide-safe-disposal-of-1-deoxy-1-nitro-l-mannitol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Nitronate Trap (Avoid)

1-Deoxy-1-nitro-L-mannitol
(Neutral pH)

Contact with Base
(NaOH, Amines, pH > 8)

 Improper Disposal

Acidic/Neutral Waste Stream
(pH < 7)

 Correct Protocol

Deprotonation of 
Alpha-Carbon Safe Incineration

Metal Nitronate Salt
(C=N(O)OM)

EXPLOSION / FIRE RISK
(Shock Sensitive when Dry)

Click to download full resolution via product page

Figure 1: Mechanism of nitronate salt formation. Segregation from alkaline waste is the primary

safety control.

Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating system. At each step, the operator verifies the

state of the material to prevent downstream hazards.

Scenario A: Disposal of Pure Solid (Excess Reagent)
Best for: Expired shelf stock or surplus dry powder.
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Container Selection: Use the original container if intact.[1] If not, transfer to a High-Density

Polyethylene (HDPE) wide-mouth jar.

Why: HDPE is resistant to chemical attack and less prone to breakage than glass.

Labeling: Apply a hazardous waste label with the following specific flags:

Content: "1-Deoxy-1-nitro-L-mannitol"[2][3][4]

Hazard Class: "Flammable Solid" (primary) and "Irritant."

Critical Note: Write "DO NOT MIX WITH BASES - POTENTIAL EXPLOSIVE" in the

comment section.

Segregation: Place the container in a secondary containment tray designated for "Solid

Organics - Nitrogen Containing."

Handoff: Schedule pickup with your Environmental Health & Safety (EHS) department.[5]

Explicitly mention the nitrogen content to ensure the incinerator facility uses proper NOx

scrubbing.

Scenario B: Disposal of Reaction Mixtures/Solutions
Best for: Experimental waste where the compound is dissolved in water or alcohol.

pH Validation (The Checkpoint):

Before adding to any waste container, measure the pH of your solution.

If pH > 7: Acidify immediately using dilute Acetic Acid or HCl until pH is between 4–6.

Why: This ensures the compound remains in its neutral, stable nitro-alcohol form and

prevents salt formation.

Solvent Compatibility:

Compatible Solvents: Water, Ethanol, Methanol, Acetonitrile.

Incompatible: Diethylamine, Pyridine, NaOH solutions.
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Waste Stream Selection:

Dispose into a carboy labeled "Non-Halogenated Organic Solvents."

Crucial: Ensure this specific carboy does not contain waste from base-catalyzed reactions

(e.g., unquenched sodium methoxide reactions).

Documentation: Log the approximate concentration on the waste tag. High concentrations

(>10%) may require separate packaging as "Lab Pack" waste rather than bulk solvent

bulking.

Operational Workflow Summary
The following workflow describes the lifecycle of the waste from bench to destruction.
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Figure 2: Operational workflow for segregating and packaging nitro-mannitol waste.

Emergency Procedures
In the event of a spill or accidental exposure, immediate action is required.[5][6][7]
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Incident Type Response Protocol

Dry Spill

1. Do NOT sweep dry (risk of static/friction). 2.

Dampen the powder slightly with water or

ethanol. 3. Scoop into a container using a non-

sparking (plastic) scoop. 4. Treat surface with

water.[8]

Liquid Spill

1. Absorb with inert material (Vermiculite or

Sand).[5] 2. Do NOT use "Basic Neutralizers"

(e.g., Sodium Carbonate spill kits). 3. Collect in

a sealed bag/container.

Skin Contact
Wash immediately with soap and water.[4] The

compound is water-soluble and removes easily.

Fire

Use Water Spray, Dry Chemical, or CO2. Note:

Burning nitro compounds produce toxic Nitrogen

Oxides (NOx). Wear SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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